Cas no 744231-66-1 ([(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate)

• Product Name: [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate
• CAS No: 744231-66-1
• MF: C₂₆H₂₅N₃O₅S
• MW: 491.55880522728
• CID: 6185193
• PubChem ID: 2097155
• Update Time: 2025-05-20

[(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 744231-66-1
• AKOS000902175
• EN300-26601911
• Z24396845
• [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate

• Inchi： 1S/C26H25N3O5S/c1-2-29-23-11-7-6-10-21(23)22-16-20(12-13-24(22)29)28-25(30)18-34-26(31)17-27-35(32,33)15-14-19-8-4-3-5-9-19/h3-16,27H,2,17-18H2,1H3,(H,28,30)/b15-14+
• InChI Key： FMEDLIYQETYSQT-CCEZHUSRSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(=O)OCC(NC1C=CC2=C(C=1)C1C=CC=CC=1N2CC)=O)(=O)=O

Computed Properties

• Exact Mass: 491.15149208g/mol
• Monoisotopic Mass: 491.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 115Ų

Additional information on [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate

Introduction to [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate and Its Significance in Modern Chemical Research

Compound with the CAS number 744231-66-1 is a fascinating subject of study in the realm of chemical biology and pharmaceutical development. The product name, [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate, provides a detailed insight into its molecular structure and potential applications. This compound, characterized by its complex and highly functionalized framework, has garnered significant attention due to its unique chemical properties and promising biological activities.

The core structure of this compound revolves around the carbazole moiety, a well-known heterocyclic aromatic compound that has been extensively studied for its various biological and pharmacological effects. Carbazole derivatives are particularly interesting because they exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the 9-ethyl-9H-carbazol-3-yl group in the molecular framework suggests that this compound may inherit some of these beneficial properties, making it a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can target specific diseases more effectively. The [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate compound represents a significant advancement in this area. Its molecular design incorporates multiple functional groups that can interact with biological targets in complex ways, potentially leading to the development of new drugs with enhanced efficacy and reduced side effects.

The sulfonamide group, specifically the 2-(2-phenylethenesulfonamido)acetate moiety, is another critical component of this compound. Sulfonamides are known for their broad spectrum of biological activities and have been widely used in the development of antibiotics, diuretics, and anti-inflammatory drugs. The incorporation of this group into the carbazole framework suggests that the compound may exhibit similar properties, making it a promising candidate for further exploration in drug discovery.

The synthesis of such complex molecules is a testament to the advancements in synthetic chemistry. The ability to precisely construct molecules with multiple functional groups has opened up new avenues for drug development. Researchers have been able to leverage cutting-edge techniques to create compounds that were once thought to be unattainable. This progress has not only expanded the arsenal of potential therapeutic agents but also provided new insights into the mechanisms of disease and potential targets for intervention.

The study of this compound also highlights the importance of interdisciplinary research. Chemical biology, which combines principles from chemistry and biology, plays a crucial role in understanding how small molecules interact with biological systems. By studying compounds like [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate, researchers can gain valuable insights into the structure-function relationships that underpin various biological processes.

In conclusion, the compound with CAS number 744231-66-1 and its product name [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate represent a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents that can address some of the most pressing health challenges facing society today.